Cas no 220356-69-4 (Phenanthridine, 1-nitro-, 5-oxide)

• Product name: Phenanthridine, 1-nitro-, 5-oxide
• CAS No: 220356-69-4
• MF: C₁₃H₈N₂O₃
• MW: 240.21422290802
• CID: 1405947

Phenanthridine, 1-nitro-, 5-oxide Chemical and Physical Properties

Names and Identifiers

• Phenanthridine, 1-nitro-, 5-oxide

• Inchi： 1S/C13H8N2O3/c16-14-8-9-4-1-2-5-10(9)13-11(14)6-3-7-12(13)15(17)18/h1-8H
• InChI Key： KJBROOHXGGPXHT-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)C2=C([N+]([O-])=CC3C2=CC=CC=3)C=CC=1

Computed Properties

• Exact Mass: 240.05354

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 485.3±37.0 °C(Predicted)
• PSA: 70.08
• pka: -0.58±0.30(Predicted)